Cas no 1346600-71-2 (Azathioprine-13C4)

Azathioprine-13C4 Properties

Names and Identifiers

• Azathioprine-13C4
• 6-(3-methyl-5-nitroimidazol-4-yl)sulfanyl-7H-purine
• 6-[(1-Methyl-4-nitro-1H-imidazol-5-yl)thio]-1H-purine-13C4
• Azanin-13C4
• BW-57-322-13C4
• Imuran-13C4
• Imurek-13C4
• Imurel-13C4
• Zytrim-13C4
• DTXSID00747064
• 1346600-71-2
• 6-(3-(113C)methyl-5-nitro(2,4,5-13C3)imidazol-4-yl)sulfanyl-7H-purine
• 6-{[1-(~13~C)Methyl-4-nitro(~13~C_3_)-1H-imidazol-5-yl]sulfanyl}-7H-purine
• HY-B0256S1
• CS-0647721
• DA-61366
• +Expand

• InChIKey： LMEKQMALGUDUQG-HXRDNURUSA-N
• Inchi： InChI=1S/C9H7N7O2S/c1-15-4-14-7(16(17)18)9(15)19-8-5-6(11-2-10-5)12-3-13-8/h2-4H,1H3,(H,10,11,12,13)/i1+1,4+1,7+1,9+1
• SMILES： CN1C=NC(=C1SC2=NC=NC3=C2NC=N3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 281.05200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 281.05161301g/mol
• Heavy Atom Count: 19
• Complexity: 354
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 143Ų

Experimental Properties

• LogP: 1.66900
• PSA: 143.40000